Cas no 1258650-25-7 (2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide)

• Product Name: 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide
• CAS No: 1258650-25-7
• CID: 4582928
• Update Time: 2025-05-19

2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide

2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide (CAS No. 1258650-25-7): A Comprehensive Overview

2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide (CAS No. 1258650-25-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is a derivative of isoindole, a class of heterocyclic compounds known for their unique structural and chemical properties. The addition of the hydrobromide salt enhances its solubility and stability, making it a valuable reagent in both academic research and industrial processes.

The molecular structure of 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide consists of a five-membered isoindole ring with a carboxylic acid group attached to the fifth carbon atom. The presence of the hydrobromide salt ensures that the compound is readily soluble in polar solvents, facilitating its use in a wide range of chemical reactions. This compound has been extensively studied for its potential therapeutic applications, particularly in the development of new drugs for treating neurological disorders and cancer.

Recent research has highlighted the importance of 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide in the field of medicinal chemistry. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for the treatment of depression and anxiety disorders.

In addition to its potential as a therapeutic agent, 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide has also been explored for its use in chemical synthesis. Its carboxylic acid functionality allows it to participate in various reactions, including esterification, amide formation, and coupling reactions with other functional groups. These reactions are essential in the synthesis of complex organic molecules and polymers, making this compound an important building block in organic chemistry.

The stability and reactivity of 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and behavior under different conditions. For example, NMR spectroscopy has revealed the dynamic nature of the isoindole ring system, while X-ray crystallography has elucidated the precise arrangement of atoms within the molecule.

In the context of materials science, 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide has shown promise as a precursor for the synthesis of functional materials with unique properties. Its ability to form stable complexes with metal ions makes it useful in the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The safety profile of 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored in a cool, dry place away from incompatible substances. Additionally, appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, 2,3-dihydro-1H-isoindole-5-carboxylic acid hydrobromide (CAS No. 1258650-25-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable reagent in pharmaceutical research, chemical synthesis, and materials science. Ongoing research continues to uncover new applications and insights into its behavior, further solidifying its importance in modern chemistry.